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Compound of Interest

Compound Name: Serratin

Cat. No.: B1236179

Application Notes and Protocols for Sertraline

For Researchers, Scientists, and Drug Development Professionals

Sertraline is a selective serotonin reuptake inhibitor (SSRI) widely used as an antidepressant.
[1][2][3] In a research context, it is a valuable tool for studying the serotonergic system and its
role in various physiological and pathological processes.

Data Presentation

The following table summarizes the key quantitative data for sertraline hydrochloride, the
common salt form used in research.

Parameter Sertraline Hydrochloride Source
Molecular Formula C17H17CI2N - HCI

Molecular Weight 342.69 g/mol

Solubility in DMSO > 4.9 mg/mL

Solubility in Ethanol > 4.7 mg/mL

Solubility in Water Sparingly soluble

Typical Stock Solution 10-50 mM in DMSO
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Sertraline Stock Solution in DMSO
This protocol is suitable for most in vitro cell culture experiments.
Materials:

» Sertraline hydrochloride powder

¢ Anhydrous, sterile dimethyl sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes or glass vials

o Calibrated analytical balance

» Sterile pipette tips

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

» Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), allow the
sertraline hydrochloride powder to equilibrate to room temperature before opening the
container to prevent condensation.

e Weighing: Carefully weigh out the desired amount of sertraline hydrochloride powder. For 1
mL of a 10 mM stock solution, you will need 3.43 mg of sertraline hydrochloride.

 Dissolving:

o Aseptically transfer the weighed powder to a sterile, amber microcentrifuge tube or glass
vial. The use of amber containers is recommended to protect the solution from light.

o Add the calculated volume of sterile, anhydrous DMSO to the vial.
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o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to
37°C may assist in dissolution.

 Sterilization (Optional): If the stock solution needs to be sterile and was not prepared in an
aseptic environment, it can be filter-sterilized using a 0.22 pum syringe filter that is compatible
with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge
tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

o Store the aliquots at -20°C for long-term storage (several months).
Protocol 2: Preparation of Working Solutions
Procedure:
e Thawing: When ready to use, thaw an aliquot of the stock solution at room temperature.

 Dilution: Dilute the stock solution to the final desired concentration in your cell culture
medium or experimental buffer.

o Important: It is critical to maintain a low final concentration of DMSO in the cell culture
medium to avoid cytotoxicity. The final concentration of DMSO should typically be kept
below 0.5%, and ideally below 0.1%. Perform serial dilutions if necessary to achieve a low
final DMSO concentration.

Signaling Pathway

Sertraline's primary mechanism of action is the selective inhibition of the serotonin transporter
(SERT), which leads to an increase in the extracellular concentration of serotonin (5-HT) in the
synaptic cleft.[1] This enhances serotonergic neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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